Cas no 1785556-41-3 (2-Bromo-5-(difluoromethyl)-4-methylthiazole)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-methylthiazole
• CAS No: 1785556-41-3
• MF: C₅H₄BrF₂NS
• MW: 228.057765960693
• CID: 6232710
• PubChem ID: 84792017
• Update Time: 2025-11-06

2-Bromo-5-(difluoromethyl)-4-methylthiazole Chemical and Physical Properties

Names and Identifiers

• EN300-6511095
• 2-Bromo-5-(difluoromethyl)-4-methylthiazole
• 1785556-41-3
• 2-bromo-5-(difluoromethyl)-4-methyl-1,3-thiazole

• Inchi： 1S/C5H4BrF2NS/c1-2-3(4(7)8)10-5(6)9-2/h4H,1H3
• InChI Key： AQHNDYIZRWKELH-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=C(C(F)F)S1

Computed Properties

• Exact Mass: 226.92159g/mol
• Monoisotopic Mass: 226.92159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Bromo-5-(difluoromethyl)-4-methylthiazole

2-Bromo-5-(difluoromethyl)-4-methylthiazole: A Comprehensive Overview

2-Bromo-5-(difluoromethyl)-4-methylthiazole (CAS No. 1785556-41-3) is a versatile compound with significant applications in the fields of medicinal chemistry and chemical biology. This compound, characterized by its unique structural features, has garnered attention for its potential in drug discovery and development. This article provides a detailed overview of 2-Bromo-5-(difluoromethyl)-4-methylthiazole, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

2-Bromo-5-(difluoromethyl)-4-methylthiazole is a brominated thiazole derivative with the molecular formula C₇H₆BrF₂NOS. The compound features a thiazole ring, a bromine atom, a difluoromethyl group, and a methyl group. These functional groups contribute to its unique chemical and physical properties. The presence of the bromine atom makes it a valuable intermediate in organic synthesis, particularly in the formation of carbon-carbon bonds through various coupling reactions. The difluoromethyl group imparts additional stability and reactivity, making it an attractive candidate for the development of novel pharmaceuticals.

Synthesis Methods

The synthesis of 2-Bromo-5-(difluoromethyl)-4-methylthiazole has been extensively studied in recent years. One common method involves the reaction of 2-bromo-4-methylthiazole with difluoroiodomethane in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination, which can be tailored to produce 2-Bromo-5-(difluoromethyl)-4-methylthiazole with high yields and selectivity.

Biological Activities

2-Bromo-5-(difluoromethyl)-4-methylthiazole has shown promising biological activities in various preclinical studies. One notable application is its use as an intermediate in the synthesis of antiviral agents. Recent research has demonstrated that compounds derived from 2-Bromo-5-(difluoromethyl)-4-methylthiazole exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. Additionally, studies have explored its potential as an inhibitor of specific enzymes involved in viral replication, such as RNA-dependent RNA polymerases (RdRp).

Beyond antiviral applications, 2-Bromo-5-(difluoromethyl)-4-methylthiazole has also been investigated for its anticancer properties. Research has shown that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For instance, one study reported that a derivative of 2-Bromo-5-(difluoromethyl)-4-methylthiazole inhibited the growth of human breast cancer cells by inducing apoptosis and blocking cell cycle progression.

Recent Research Advancements

The ongoing research on 2-Bromo-5-(difluoromethyl)-4-methylthiazole continues to uncover new applications and mechanisms of action. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that derivatives of 2-Bromo-5-(difluoromethyl)-4-methylthiazole could effectively disrupt PPIs involved in cancer progression, opening new avenues for therapeutic intervention.

In another study, scientists explored the potential of 2-Bromo-5-(difluoromethyl)-4-methylthiazole-based compounds as modulators of ion channels. The results showed that these compounds could selectively modulate specific ion channels, such as voltage-gated potassium channels (Kv), which are implicated in various neurological disorders. This finding suggests that 2-Bromo-5-(difluoromethyl)-4-methylthiazole-based compounds may have therapeutic potential in treating conditions such as epilepsy and neuropathic pain.

Clinical Implications and Future Directions

The promising biological activities and diverse applications of 2-Bromo-5-(difluoromethyl)-4-methylthiazole-based compounds have sparked interest among pharmaceutical companies and academic researchers alike. Several derivatives are currently under investigation in preclinical studies for their potential therapeutic benefits. If these compounds demonstrate safety and efficacy in clinical trials, they could lead to the development of new drugs for treating viral infections, cancer, and neurological disorders.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-methylthiazole (CAS No. 1785556-41-3) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and biological activities make it an attractive candidate for further research and exploration. As ongoing studies continue to uncover new applications and mechanisms of action, the future prospects for this compound are promising.